Cas no 4046-03-1 (2-methyl-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-methyl-5-phenyl-1,3,4-oxadiazole
• CAS No: 4046-03-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 925796
• PubChem ID: 138101
• Update Time: 2025-05-28

2-methyl-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-phenyl-1,3,4-oxadiazole
• 1,3,4-oxadiazole, 2-methyl-5-phenyl-; 2-Methyl-5-phenyl-1,3,4-oxadiazole; Methyl phenyl-1,3,4-oxadiazole
• EN300-7831888
• Z57234656
• TimTec1_005053
• SMR000310261
• 1,4-Oxadiazole, 2-methyl-5-phenyl-
• HMS2749F17
• SCHEMBL2306468
• STL169335
• LS-12904
• F81769
• CS-0261372
• NDQACJBDAQZPCW-UHFFFAOYSA-N
• CHEMBL1309427
• NSC-137998
• NCGC00245956-01
• NSC 137998
• DTXSID10193472
• 2-methyl-5-phenyl-[1,3,4]oxadiazole
• 1,3,4-Oxadiazole, 2-methyl-5-phenyl-
• Methyl phenyl-1,3,4-oxadiazole
• 4046-03-1
• MLS000660743
• DS-002765
• AKOS005367222
• NSC137998
• Methyl-phenyl-1,3,4-oxdiazol
• starbld0035953
• ALBB-033789
• AE-018/31859015

• Inchi： 1S/C9H8N2O/c1-7-10-11-9(12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： NDQACJBDAQZPCW-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92